Cas no 350997-25-0 (Isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate)

• Product Name: Isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate
• CAS No: 350997-25-0
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• MDL: MFCD01923713
• CID: 1070307
• PubChem ID: 874630
• Update Time: 2025-04-20

Isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate
• 3-thiophenecarboxylic acid, 2-amino-4-(4-methylphenyl)-, 1-methylethyl ester
• ALBB-001739
• STK424699
• AKOS003270478
• AB00102887-01
• CBMicro_030424
• AK-968/15360020
• Isopropyl 2-amino-4-(p-tolyl)thiophene-3-carboxylate
• Oprea1_706452
• VS-05399
• CS-0316117
• DTXSID10358004
• BBL016599
• isopropyl 2-amino-4-(4-methylphenyl)-3-thiophenecarboxylate
• MFCD01923713
• SCHEMBL17356385
• BIM-0030691.P001
• 350997-25-0
• propan-2-yl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate

• MDL： MFCD01923713
• Inchi： 1S/C15H17NO2S/c1-9(2)18-15(17)13-12(8-19-14(13)16)11-6-4-10(3)5-7-11/h4-9H,16H2,1-3H3
• InChI Key： ZWJLRSGOEDNXTE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)C(C(=O)OC(C)C)=C1N

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32

Isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives